methyl 2-{[(4-bromo-2-chlorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate
Overview
Description
Methyl 2-{[(4-bromo-2-chlorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C18H17BrClNO6 and its molecular weight is 458.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 456.99278 g/mol and the complexity rating of the compound is 510. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
New Compounds and Derivatives : A study by Catsoulacos (1976) introduced derivatives of methyl 2-aminoacetyl-4,5-dimethoxyphenylacetate, prepared through reactions involving cupric bromide and further condensation with substituted p-aminobenzoic esters. These compounds were evaluated for local anesthetic and anti-inflammatory activities, suggesting a potential area of application for similar chemical entities (Catsoulacos, 1976).
Complex Synthesis for Potential Applications : Mondal et al. (2005) detailed the synthesis of dinuclear oxophenoxovanadates incorporating N4O3-coordinating heptadentate ligands. The process and the resulting compounds' structures suggest potential applications in catalysis or as part of novel material sciences research (Mondal et al., 2005).
Potential Applications in Medicinal Chemistry
- Antimicrobial Activity : Zinc complexes of benzothiazole-derived Schiff bases were synthesized and evaluated for their antibacterial properties against pathogenic strains such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. This study indicates the potential of structurally similar compounds in the development of new antimicrobial agents (Chohan, Scozzafava, & Supuran, 2003).
Synthesis for Heterocyclic Systems
- Heterocyclic Compound Synthesis : Research by Toplak et al. (1999) employed methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate in the synthesis of heterocyclic systems, leading to the creation of various pyrimidinones and other fused rings. Such methodologies may be applicable in synthesizing derivatives of the chemical compound for research into their biological activities or material properties (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Properties
IUPAC Name |
methyl 2-[[2-(4-bromo-2-chlorophenoxy)acetyl]amino]-4,5-dimethoxybenzoate | |
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InChI |
InChI=1S/C18H17BrClNO6/c1-24-15-7-11(18(23)26-3)13(8-16(15)25-2)21-17(22)9-27-14-5-4-10(19)6-12(14)20/h4-8H,9H2,1-3H3,(H,21,22) | |
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InChI Key |
KEYLLIFUGRCDRA-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)COC2=C(C=C(C=C2)Br)Cl)OC | |
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Molecular Formula |
C18H17BrClNO6 | |
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Molecular Weight |
458.7 g/mol | |
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Retrosynthesis Analysis
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